Cas no 2228420-11-7 (1-(1-phenylcyclopropyl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(1-phenylcyclopropyl)cyclopropane-1-carbaldehyde
• CAS No: 2228420-11-7
• MF: C₁₃H₁₄O
• MW: 186.249663829803
• CID: 6319512
• PubChem ID: 165686076
• Update Time: 2025-05-21

1-(1-phenylcyclopropyl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(1-phenylcyclopropyl)cyclopropane-1-carbaldehyde
• 2228420-11-7
• EN300-1860485

• Inchi： 1S/C13H14O/c14-10-12(6-7-12)13(8-9-13)11-4-2-1-3-5-11/h1-5,10H,6-9H2
• InChI Key： WFAORINOIDPMMR-UHFFFAOYSA-N
• SMILES： O=CC1(CC1)C1(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 186.104465066g/mol
• Monoisotopic Mass: 186.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(1-phenylcyclopropyl)cyclopropane-1-carbaldehyde

Exploring the Unique Properties and Applications of 1-(1-phenylcyclopropyl)cyclopropane-1-carbaldehyde (CAS No. 2228420-11-7)

The chemical compound 1-(1-phenylcyclopropyl)cyclopropane-1-carbaldehyde (CAS No. 2228420-11-7) is a fascinating molecule that has garnered attention in both academic and industrial research. Its unique structure, featuring a phenylcyclopropyl group attached to a cyclopropane-carbaldehyde moiety, makes it a valuable intermediate in organic synthesis. Researchers and chemists are increasingly interested in this compound due to its potential applications in pharmaceuticals, agrochemicals, and materials science. In this article, we delve into the properties, synthesis, and emerging uses of this intriguing molecule.

One of the most notable features of 1-(1-phenylcyclopropyl)cyclopropane-1-carbaldehyde is its cyclopropane ring, which is known for its high ring strain and unique reactivity. This strain often leads to interesting chemical transformations, making the compound a versatile building block for more complex structures. The presence of the aldehyde functional group further enhances its utility, as it can participate in a wide range of reactions, including condensations, reductions, and nucleophilic additions. These characteristics make it a sought-after reagent in synthetic chemistry.

In recent years, the demand for 1-(1-phenylcyclopropyl)cyclopropane-1-carbaldehyde has grown, particularly in the pharmaceutical industry. Its structure is being explored for the development of novel drug candidates, especially in the areas of central nervous system (CNS) disorders and anti-inflammatory agents. The phenylcyclopropyl moiety, in particular, is a common pharmacophore in many bioactive molecules, which has spurred further research into its derivatives. Additionally, the compound's potential as a chiral auxiliary in asymmetric synthesis is another area of active investigation.

From an industrial perspective, 1-(1-phenylcyclopropyl)cyclopropane-1-carbaldehyde is also gaining traction in the agrochemical sector. Its unique structural features make it a promising candidate for the development of new pesticides and herbicides. The cyclopropane ring is often associated with enhanced bioactivity, and researchers are exploring its incorporation into next-generation agrochemicals. Furthermore, the compound's stability and reactivity profile make it suitable for large-scale production, which is a critical factor for industrial applications.

The synthesis of 1-(1-phenylcyclopropyl)cyclopropane-1-carbaldehyde typically involves multi-step organic reactions, starting from readily available precursors. One common approach involves the cyclopropanation of a suitable alkene followed by functional group transformations to introduce the aldehyde moiety. Advances in catalytic methods, such as transition metal-catalyzed cyclopropanation, have improved the efficiency and yield of these processes. These synthetic innovations are making the compound more accessible to researchers and industries alike.

In the context of materials science, 1-(1-phenylcyclopropyl)cyclopropane-1-carbaldehyde is being explored for its potential in polymer chemistry. The aldehyde group can serve as a cross-linking agent or a reactive site for polymerization, leading to the development of novel polymeric materials with tailored properties. Researchers are particularly interested in its use for creating high-performance polymers with applications in coatings, adhesives, and specialty plastics. The compound's ability to introduce rigidity and stability into polymer backbones is a key advantage.

As the scientific community continues to uncover new applications for 1-(1-phenylcyclopropyl)cyclopropane-1-carbaldehyde, its market potential is expected to grow. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the rising demand. Moreover, the integration of artificial intelligence (AI) and machine learning in chemical research is accelerating the discovery of new uses for this molecule. AI-driven platforms can predict its reactivity and optimize synthetic routes, further enhancing its appeal.

For researchers and industry professionals, understanding the safety and handling of 1-(1-phenylcyclopropyl)cyclopropane-1-carbaldehyde is crucial. While the compound is not classified as hazardous under standard regulations, proper laboratory practices should always be followed. Its storage conditions, solubility, and stability data are essential for ensuring safe and effective use. Additionally, regulatory compliance and environmental considerations are becoming increasingly important in the chemical industry, and this compound is no exception.

In conclusion, 1-(1-phenylcyclopropyl)cyclopropane-1-carbaldehyde (CAS No. 2228420-11-7) is a versatile and promising compound with a wide range of applications. Its unique structural features, combined with its reactivity and stability, make it a valuable asset in synthetic chemistry, pharmaceuticals, agrochemicals, and materials science. As research progresses and new synthetic methods emerge, the potential of this molecule is likely to expand even further. Whether you're a chemist, a researcher, or an industry professional, keeping an eye on the developments surrounding this compound is highly recommended.